Cas no 1785-64-4 (Parylene F dimer)

Parylene F dimer structure
Parylene F dimer structure
Product Name:Parylene F dimer
CAS No:1785-64-4
MF:C16H8F8
MW:352.221952438354
MDL:MFCD13195584
CID:41993
PubChem ID:253661295
Update Time:2025-04-18

Parylene F dimer Chemical and Physical Properties

Names and Identifiers

    • Parylene F Dimer
    • 5,6,11,12,13,14,15,16-Octafluorotricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene
    • 4,5,7,8,12,13,15,16-Octafluoro[2.2]paracyclophane
    • Dimer,Parylene F
    • PARYLENE F
    • 2,2',3,3',5,5',6,6'-Oktafluor-<2.2>paracyclophan
    • 4,5,7,8,12,13,15,16-octafluoro(2.2)paracyclophane
    • Octafluor-<2.2>paracyclophan
    • octafluoro<2.2>paracyclophane
    • Octafluor[2.2]paracyclophan
    • BCP25474
    • AK668333
    • O0455
    • AM20030183
    • 785P644
    • 1,4'-Ethylene-1',4-ethylenebis(2,3,5,6-tetrafluorobenzene)
    • 1785-64-4
    • CS-0187601
    • C73395
    • DS-19889
    • PARYLENEFDIMER
    • 5,6,11,12,13,14,15,16- octafluorotricyclo[8.2.2.2^{4,7}]hexadeca- 1(12),4,6,10,13,15-hexaene
    • 5,6,11,12,13,14,15,16-Octafluorotricyclo[8.2.2.2(4,7)]hexadeca-4,6,10,12,13,15-hexaene
    • MFCD13195584
    • SY056189
    • DTXSID501338087
    • SCHEMBL7461960
    • FT-0660602
    • 5,6,11,12,13,14,15,16-octafluorotricyclo[8.2.2.24,7]hexadeca-1(12),4(16),5,7(15),10,13-hexaene
    • 12,13,15,16,42,43,45,46-Octafluoro-1,4(1,4)-dibenzocyclohexane
    • Tricyclo[8.2.2.24,7]hexadeca-4,6,10,12,13,15-hexaene, 5,6,11,12,13,14,15,16-octafluoro-
    • AKOS015914609
    • Parylene F; Parylene VT-4
    • 5,6,11,12,13,14,15,16-OCTAFLUOROTRICYCLO[8.2.2.2?,?]HEXADECA-1(12),4,6,10,13,15-HEXAENE
    • Parylene F dimer
    • MDL: MFCD13195584
    • Inchi: 1S/C16H8F8/c17-9-5-1-2-6-11(19)15(23)8(16(24)12(6)20)4-3-7(13(9)21)14(22)10(5)18/h1-4H2
    • InChI Key: GUHKMHMGKKRFDT-UHFFFAOYSA-N
    • SMILES: FC1C(=C2C(=C(C=1CCC1C(=C(C(=C(C=1F)F)CC2)F)F)F)F)F

Computed Properties

  • Exact Mass: 352.05000
  • Monoisotopic Mass: 352.04982555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 5.2

Experimental Properties

  • Density: 1.497
  • Boiling Point: 321 ºC
  • Flash Point: 117 ºC
  • PSA: 0.00000
  • LogP: 4.68320
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Parylene F dimer Security Information

Parylene F dimer Pricemore >>

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